N-ethyl-4-methoxy-3-nitrobenzamide

• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol
• IUPAC Name: N-ethyl-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C10H12N2O4/c1-3-11-10(13)7-4-5-9(16-2)8(6-7)12(14)15/h4-6H,3H2,1-2H3,(H,11,13)
• InChI Key: YOFNCZSBOQOQKS-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC(=C(C=C1)OC)[N+](=O)[O-]

Description

N-ethyl-4-methoxy-3-nitrobenzamide: is an organic compound with the molecular formula C10H12N2O4 It is a derivative of benzamide, characterized by the presence of an ethyl group, a methoxy group, and a nitro group attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-ethyl-4-methoxy-3-nitrobenzamide typically involves the condensation of 4-methoxy-3-nitrobenzoic acid with ethylamine. The reaction is carried out under controlled conditions, often in the presence of a dehydrating agent such as thionyl chloride or phosphorus trichloride to facilitate the formation of the amide bond. The reaction mixture is usually heated to reflux to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis. The product is typically purified by recrystallization or chromatography to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions: N-ethyl-4-methoxy-3-nitrobenzamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions:

Reduction: Hydrogen gas with palladium on carbon or sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol or other nucleophiles in appropriate solvents.

Hydrolysis: Hydrochloric acid or sodium hydroxide in water.

Major Products Formed:

Reduction: N-ethyl-4-methoxy-3-aminobenzamide.

Substitution: Various substituted benzamides depending on the nucleophile used.

Hydrolysis: 4-methoxy-3-nitrobenzoic acid and ethylamine.

Scientific Research Applications

N-ethyl-4-methoxy-3-nitrobenzamide has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential as a pharmaceutical intermediate or active ingredient.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-ethyl-4-methoxy-3-nitrobenzamide depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components. The methoxy and ethyl groups may influence the compound’s lipophilicity and ability to cross biological membranes.

Comparison with Similar Compounds

• N,N-diethyl-4-methoxy-3-nitrobenzamide
• 4-methoxy-N-methyl-3-nitrobenzamide
• N-benzhydryl-4-methoxy-3-nitrobenzamide
• N-isobutyl-4-methoxy-3-nitrobenzamide

Comparison: N-ethyl-4-methoxy-3-nitrobenzamide is unique due to the presence of the ethyl group, which can influence its chemical reactivity and biological activity. Compared to its analogs, it may exhibit different solubility, stability, and interaction profiles with biological targets, making it a valuable compound for specific research applications.